Cas no 17432-38-1 (Pentamethylbenzaldehyde)

Pentamethylbenzaldehyde is a substituted benzaldehyde derivative characterized by five methyl groups attached to the benzene ring. This structural modification enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis. The compound exhibits improved stability and selectivity in reactions such as aldol condensations and Grignard additions due to the electron-donating effects of the methyl groups. Its high purity and well-defined reactivity profile make it suitable for applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Pentamethylbenzaldehyde is particularly useful in constructing complex molecular architectures where controlled reactivity and steric hindrance are critical.
Pentamethylbenzaldehyde structure
Pentamethylbenzaldehyde structure
Product Name:Pentamethylbenzaldehyde
CAS No:17432-38-1
MF:C12H16O
MW:176.254843711853
MDL:MFCD00015560
CID:230774
PubChem ID:87575437
Update Time:2025-06-07

Pentamethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5,6-Pentamethylbenzaldehyde
    • Pentamethylbenzaldehyde
    • 2,3,4,5,6-PENTABENZALDEHYDE
    • 2,3,4,5,6-PENTAMETHYL-BENZALDEHYDE
    • Pentamethylbenzaldehyde,96%
    • PENTAMETHYLBENZALDEHYDE 98%
    • PENTAMETHYLBENZALDEHYDE 97+%
    • Pentamethylbenzaldehyde >=97.0%
    • 2,3,4,5,6-Pentamethylbenzaldehyde, GC 97%
    • RWOZGGOKRKSHKN-UHFFFAOYSA-N
    • NSC98375
    • PubChem16352
    • Pentamethylbenzaldehyde, >=97.0%
    • 3,4-Dibenzyloxyphenethylamine hydroxide
    • VZ33601
    • 2,3,4,5,6-Pentamethylbenzaldehyde #
    • P1351
    • ST50825089
    • Benzaldehyde, 2,3,4,5,6-pentamethyl-
    • MFCD00015560
    • AKOS004907390
    • T71927
    • CS-0204380
    • AS-62682
    • J-800209
    • SCHEMBL2925279
    • DTXSID00294841
    • W-200167
    • 17432-38-1
    • AG-803/43461208
    • GEO-02086
    • A881701
    • NSC-98375
    • J-640207
    • FT-0609334
    • DTXCID10245980
    • DB-043974
    • MDL： MFCD00015560
    • Inchi： 1S/C12H16O/c1-7-8(2)10(4)12(6-13)11(5)9(7)3/h6H,1-5H3
    • InChI Key： RWOZGGOKRKSHKN-UHFFFAOYSA-N
    • SMILES： O=CC1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 176.12000
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.9452 (rough estimate)
  • Melting Point: 149.0 to 152.0 deg-C
  • Boiling Point: 144 °C/6 mmHg(lit.)
  • Refractive Index: 1.5091 (estimate)
  • PSA: 17.07000
  • LogP: 3.04110
  • Solubility: Uncertain

Pentamethylbenzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26-S36
  • FLUKA BRAND F CODES：10-23
  • Hazardous Material Identification： Xn
  • Safety Term：S26-36
  • Risk Phrases：R22

Pentamethylbenzaldehyde Customs Data

  • HS CODE：2912299000
  • Customs Data：

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Pentamethylbenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019143605-5g
2,3,4,5,6-Pentamethylbenzaldehyde
 17432-38-1 95%
5g
 214.00 USD 2021-06-16
TRC
P275503-50mg
Pentamethylbenzaldehyde
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 $ 50.00 2022-06-03
TRC
P275503-100mg
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 $ 65.00 2022-06-03
TRC
P275503-500mg
Pentamethylbenzaldehyde
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500mg
 $ 95.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X69255-200mg
2,3,4,5,6-Pentamethylbenzaldehyde
 17432-38-1 ≥96%
200mg
 ¥128.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X69255-1g
2,3,4,5,6-Pentamethylbenzaldehyde
 17432-38-1 ≥96%
1g
 ¥528.0 2023-09-05
Chemenu
CM368050-5g
2,3,4,5,6-Pentamethylbenzaldehyde
 17432-38-1 95%+
5g
 $234 2022-06-12
abcr
AB140201-1 g
Pentamethylbenzaldehyde; .
 17432-38-1
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 €139.10 2023-05-09
abcr
AB140201-5 g
Pentamethylbenzaldehyde; .
 17432-38-1
5g
 €475.80 2023-05-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1351-1G
Pentamethylbenzaldehyde
 17432-38-1 >96.0%(GC)
1g
 ¥380.00 2024-04-17

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